4-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-5-amine

• IUPAC Name: (5-amino-1-methylpyrazol-4-yl)-(azepan-1-yl)methanone
• InChI: InChI=1S/C11H18N4O/c1-14-10(12)9(8-13-14)11(16)15-6-4-2-3-5-7-15/h8H,2-7,12H2,1H3
• InChI Key: ROKZKQUODMVIOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)N2CCCCCC2)N
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

Molecular Structure Analysis

Again, without a specific structural diagram or more detailed information, it’s challenging to analyze the molecular structure of “4-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-5-amine”. The molecule likely has a complex three-dimensional structure due to the presence of the azepane and pyrazole rings.

Chemical Reactions Analysis

The types of chemical reactions that “4-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-5-amine” can undergo would depend on its specific structure and the conditions under which it’s reacted.

Physical And Chemical Properties Analysis

Based on the information available, it’s challenging to provide a detailed analysis of the physical and chemical properties of “4-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-5-amine”. Such properties would depend on its specific molecular structure.

Mechanism of Action

The mechanism of action of a molecule refers to how it interacts with other molecules in a biological system. Without more specific information, it’s difficult to predict the mechanism of action of "4-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-5-amine".

Safety and Hazards

Without specific information on “4-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-5-amine”, it’s difficult to provide details on its safety and hazards. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on “4-(Azepan-1-ylcarbonyl)-1-methyl-1H-pyrazol-5-amine” would likely depend on its properties and potential applications. Unfortunately, without more specific information, it’s difficult to predict what these might be.